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Compound of Interest

Compound Name: N-Ethylhexylamine

Cat. No.: B1595988

CAS Number: 20352-67-4 Molecular Formula: C8H19N

This technical guide provides an in-depth overview of N-Ethylhexylamine, a secondary
aliphatic amine with significant applications as a chemical intermediate. The information is
tailored for researchers, scientists, and professionals in drug development, offering a summary
of its chemical properties, a detailed experimental protocol for a related synthesis, and
visualizations of its synthetic pathway and role in chemical synthesis.

Physicochemical and Spectral Data

A compilation of key quantitative data for N-Ethylhexylamine is presented in the tables below
for easy reference and comparison.

Table 1: Physical and Chemical Properties of N-Ethylhexylamine
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Property Value Source
Molecular Weight 129.24 g/mol [1]
IUPAC Name N-ethylhexan-1-amine [1]
N-Ethyl-n-hexylamine,
Synonyms _ [1][2]
Hexylethylamine
Colorless liquid with an
Appearance o [3]
ammonia-like odor
Melting Point -62 °C to -66 °C (estimate) [3][4]
- _ 116-119 °C; 163.0 £ 8.0 °C at
Boiling Point [21[3][4]
760 mmHg
Density 0.762 g/cm3t0 0.8 + 0.1 g/cm3 [2][4]
Flash Point 39.7+10.2°C [2][4]
- Soluble in water, alcohols, and
Solubility [3]

ether

Vapor Pressure

2.1 +£0.3 mmHg at 25 °C

[4]

LogP

2.76

[4]

Refractive Index

1.418

[4]

Table 2: Spectroscopic Data Identifiers for N-Ethylhexylamine

Spectrum Type

Databasel/Source

Identifier/Details

13C NMR Wiley-VCH GmbH Instrument: VARIAN XL-100
NIST Mass Spectrometry Data  SpectraBase ID:

GC-MS
Center 3GQNeV1kNGz

IR Spectra John Wiley & Sons, Inc. Vapor Phase
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Synthesis of Secondary Amines: A General
Approach

While a specific, detailed experimental protocol for the industrial-scale synthesis of N-
Ethylhexylamine is not readily available in the public domain, a general and common method
involves the reductive amination of an aldehyde. In the case of N-Ethylhexylamine, this would
involve the reaction of hexanal with ethylamine in the presence of a reducing agent and a
catalyst.

Arelated and well-documented procedure is the reduction of nitriles to primary amines, which
are then often alkylated to form secondary or tertiary amines. For instance, the reduction of 2-
ethylhexanenitrile to 2-ethylhexylamine is a key industrial process, as 2-ethylhexylamine is a
valuable intermediate in the synthesis of pharmaceuticals and corrosion inhibitors.[5]

Experimental Protocol: Reduction of a Nitrile to a
Primary Amine

The following protocol details the reduction of 2-ethylhexanenitrile to 2-ethylhexylamine using
Raney Nickel as a catalyst. This method is illustrative of the synthesis of aliphatic amines that
can serve as precursors or analogs to N-Ethylhexylamine.[5]

Reaction Scheme:

2-Ethylhexanenitrile — 2-Ethylhexylamine (in the presence of Raney Ni, 2-Propanol, and
catalytic KOH at reflux)

Materials and Reagents:

e 2-Ethylhexanenitrile

Raney Nickel (slurry in water) - Caution: Pyrophoric when dry

2-Propanol

Potassium Hydroxide (KOH)

Celite for filtration
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Procedure:

To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
100 mL of 2-propanol and 0.2 g of potassium hydroxide.

Carefully add approximately 5 g of the Raney Nickel slurry.
Add 12.5 g (0.1 mol) of 2-ethylhexanenitrile to the flask.
Heat the reaction mixture to reflux with vigorous stirring.

Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Gas
Chromatography (GC) analysis. The reaction is typically complete within 4-6 hours.

After the reaction is complete, cool the mixture to room temperature.

Carefully filter the catalyst through a pad of Celite. Important: Do not allow the Raney Nickel
to dry on the filter paper as it can ignite. Keep it wet with the solvent.

Wash the filter cake with two 20 mL portions of 2-propanol.
Remove the solvent from the filtrate under reduced pressure.

The crude 2-ethylhexylamine can be further purified by fractional distillation under reduced
pressure.

Visualizing Chemical Processes

Diagram 1: General Synthesis of N-Ethylhexylamine
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General Synthetic Pathway for N-Ethylhexylamine

Hexanal Ethylamine

N/

Intermediate Imine

Reduction (e.qg., H2/Catalyst)

N-Ethylhexylamine

Click to download full resolution via product page
Caption: A simplified workflow for the synthesis of N-Ethylhexylamine.

Diagram 2: Role as a Chemical Intermediate

N-Ethylhexylamine as a Versatile Chemical Intermediate

Pharmaceuticals Corrosion Inhibitors Dyes and Coatings Agrochemicals

Click to download full resolution via product page
Caption: Applications of N-Ethylhexylamine in various chemical syntheses.

Applications in Research and Industry

N-Ethylhexylamine primarily serves as a versatile chemical intermediate in organic synthesis.
Its applications span several industries:
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e Pharmaceuticals: It is used as a building block in the synthesis of more complex molecules
with potential biological activity.[5] The lipophilic nature of the hexyl group can be utilized to
modify the pharmacokinetic properties of a drug candidate.[5]

o Corrosion Inhibitors: N-Ethylhexylamine and its derivatives are employed in the formulation
of corrosion inhibitors.[5]

e Dyes and Coatings: It can act as a dispersant, plasticizer, and solvent in the dye and coating
industry, enhancing pigment dispersion and the gloss of paints.[3]

o Agrochemicals: Derivatives of aliphatic amines are explored for the development of new
pesticides and herbicides.[5]

As of the current literature review, N-Ethylhexylamine has not been identified to be directly
involved in specific biological signaling pathways. Its primary role in a research and drug
development context is as a foundational chemical structure for the synthesis of more complex
and potentially bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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